Cas no 2137895-34-0 (2-1-(1-fluoroethenyl)cyclohexylacetic acid)

• Product Name: 2-1-(1-fluoroethenyl)cyclohexylacetic acid
• CAS No: 2137895-34-0
• MF: C₁₀H₁₅FO₂
• MW: 186.223306894302
• CID: 6395783
• PubChem ID: 165474236
• Update Time: 2025-10-23

2-1-(1-fluoroethenyl)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-fluoroethenyl)cyclohexylacetic acid
• 2137895-34-0
• EN300-1131487
• 2-[1-(1-fluoroethenyl)cyclohexyl]acetic acid

• Inchi： 1S/C10H15FO2/c1-8(11)10(7-9(12)13)5-3-2-4-6-10/h1-7H2,(H,12,13)
• InChI Key： HJDXETONTLPPGP-UHFFFAOYSA-N
• SMILES： FC(=C)C1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 186.10560788g/mol
• Monoisotopic Mass: 186.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(1-fluoroethenyl)cyclohexylacetic acid

2-1-(1-Fluoroethenyl)cyclohexylacetic Acid: A Comprehensive Overview

2-1-(1-Fluoroethenyl)cyclohexylacetic acid, with the CAS number 2137895-34-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as fluoroalkene-containing cyclohexane derivative, has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and functionalization, making it a promising candidate for further exploration.

The molecular structure of 2-1-(1-fluoroethenyl)cyclohexylacetic acid is characterized by a cyclohexane ring substituted with an ethenyl group containing a fluorine atom and an acetic acid moiety. This combination of functional groups imparts the compound with versatile reactivity and tunable physical properties. The presence of the fluorinated ethenyl group introduces electronic effects that can influence the compound's stability, solubility, and reactivity under different conditions. Recent studies have demonstrated that these properties can be exploited for applications in drug design, polymer synthesis, and advanced materials.

One of the key areas of research surrounding 2-1-(1-fluoroethenyl)cyclohexylacetic acid involves its synthesis and optimization. Traditional synthetic routes often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. However, recent breakthroughs in catalytic chemistry have enabled more efficient pathways, such as enantioselective synthesis using organocatalysts or transition metal catalysts. These methods not only enhance the yield but also allow for better control over stereochemistry, which is critical for applications in pharmaceuticals and agrochemicals.

The chemical stability of 2-1-(1-fluoroethenyl)cyclohexylacetic acid has been a subject of extensive investigation. Studies have shown that the compound exhibits moderate thermal stability under ambient conditions but can undergo degradation under harsh conditions such as high temperatures or strong acidic/basic environments. The presence of the fluorinated group has been found to influence the compound's susceptibility to oxidation and hydrolysis, making it suitable for certain industrial applications where chemical resistance is required.

In terms of applications, 2-1-(1-fluoroethenyl)cyclohexylacetic acid has shown promise in the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it a valuable building block in polymer synthesis. Additionally, recent research has explored its potential as a precursor for bioactive molecules, particularly in the field of drug discovery. The compound's unique structure allows for the creation of molecules with tailored pharmacokinetic profiles, making it a valuable asset in medicinal chemistry.

The environmental impact of 2-1-(1-fluoroethenyl)cyclohexylacetic acid is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Preliminary studies suggest that under aerobic conditions, the compound can undergo microbial degradation, though further research is needed to fully characterize its environmental fate.

In conclusion, 2-1-(1-fluoroethenyl)cyclohexylacetic acid, with its unique structural features and versatile properties, represents a valuable compound for both academic research and industrial applications. Ongoing advancements in synthetic techniques, coupled with deeper insights into its chemical behavior, continue to unlock new possibilities for this intriguing molecule. As research progresses, it is anticipated that this compound will play an increasingly important role in shaping future innovations across multiple disciplines.